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This technical guide provides an in-depth analysis of the predicted spectroscopic data for 4-[(2-
Methylbenzyl)oxy]benzoyl chloride, a key intermediate in various synthetic applications. As
direct experimental spectra for this specific molecule are not readily available in public
databases, this document leverages fundamental spectroscopic principles and extensive data
from analogous compounds to offer a robust, predictive interpretation of its Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics. This guide is
intended for researchers, scientists, and professionals in drug development who require a
detailed understanding of the structural features of this molecule.

Molecular Structure and Synthesis Overview

4-[(2-Methylbenzyl)oxy]benzoyl chloride possesses a distinctive architecture, incorporating a
benzoyl chloride moiety, a benzyl ether linkage, and a 2-methylbenzyl group. Its molecular
formula is C15H13CIO2, with a molecular weight of 260.72 g/mol .
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A plausible synthetic route involves a two-step process. The first step is a Williamson ether
synthesis, reacting 4-hydroxybenzoic acid with 2-methylbenzyl chloride in the presence of a
base to form 4-[(2-methylbenzyl)oxy]benzoic acid. The subsequent step involves the
conversion of the carboxylic acid to the acyl chloride using a chlorinating agent like thionyl
chloride (SOCIz2) or oxalyl chloride ((COCI)2).

Predicted *H NMR Spectroscopic Data

The proton NMR spectrum of 4-[(2-Methylbenzyl)oxy]benzoyl chloride is predicted to exhibit
distinct signals corresponding to the aromatic protons of both benzene rings, the benzylic
methylene protons, and the methyl protons. The predicted chemical shifts (in ppm, relative to
TMS in CDCIs) are detailed below.
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Protons

Predicted
Chemical Shift

(ppm)

Predicted
Multiplicity

Integration Rationale

H-2', H-6'

~8.05

These protons
are ortho to the
electron-
withdrawing
Doublet 2H .
carbonyl chloride
group, leading to
significant

deshielding.

H-3', H-5'

~7.00

These protons

are ortho to the

electron-donating
Doublet 2H

ether oxygen,

resulting in

upfield shifting.

H-3 to H-6

7.20-7.40

Protons on the 2-

methylbenzyl

ring will appear
Multiplet 4H in the typical
aromatic region,
with some

overlap.

-CHz2-

~5.15

The methylene

protons are

adjacent to an
Singlet 2H oxygen atom and
an aromatic ring,
causing a

downfield shift.

-CHs

~2.35

Singlet 3H The methyl
protons on the
benzyl ring are in

a typical benzylic
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methyl

environment.

Predicted **C NMR Spectroscopic Data

The carbon-13 NMR spectrum will provide insights into the carbon framework of the molecule.
The predicted chemical shifts are based on the electronic environment of each carbon atom,
drawing comparisons from benzoyl chloride, 2-methylbenzyl alcohol, and anisole.[1][2][3][4][5]
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Predicted Chemical Shift ]
Carbon Atom Rationale

(ppm)

The carbonyl carbon of the

C=0 ~168 acyl chloride is highly

deshielded.

The carbon attached to the
Cc-4 ~163 ) )

ether oxygen is deshielded.

Quaternary carbon of the 2-
C-1 ~138

methylbenzyl group.

uaternary carbon bearing the

C-2 ~136 Q Y I

methyl group.

Quaternary carbon of the
C-1 ~134 o

benzoyl chloride ring.

Aromatic carbons ortho to the
C-2', C-6' ~132 )

carbonyl chloride.

Aromatic carbons of the 2-
C-3,C-4,C-5,C-6 126 - 130

methylbenzyl group.

Aromatic carbons ortho to the
C-3, C-5' ~115 )

ether oxygen are shielded.

The benzylic carbon is
-CHz- ~70 deshielded by the adjacent

oxygen.

The methyl carbon appears in
-CHs ~19 Y PP

the typical aliphatic region.

Predicted Infrared (IR) Spectroscopy Data

The IR spectrum will reveal the presence of key functional groups. The predicted characteristic
absorption bands are as follows:
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Functional Group

Predicted Wavenumber
(cm™)

Rationale

C=0 Stretch (Acyl Chloride)

~1775 (strong, sharp)

The carbonyl stretch in acyl
chlorides is at a higher
frequency than in ketones or
esters due to the inductive

effect of the chlorine atom.[2]

[9]

C-0O-C Asymmetric Stretch

~1250 (strong)

Characteristic of aryl ethers.
[10][11]

C-0O-C Symmetric Stretch

~1040 (medium)

Characteristic of aryl ethers.
[10][11]

Aromatic C=C Stretch

1600, 1580, 1500 (medium)

Multiple bands are expected

for the two aromatic rings.

Aromatic C-H Stretch

>3000 (weak to medium)

Typical for sp2 C-H bonds.

Aliphatic C-H Stretch

<3000 (weak to medium)

Corresponding to the

methylene and methyl groups.

C-CI Stretch

800 - 600 (medium)

The carbon-chlorine stretching

vibration.

Predicted Mass Spectrometry (MS) Data

The mass spectrum is expected to show the molecular ion peak and characteristic

fragmentation patterns that can confirm the molecular structure.

Molecular lon (M*): The molecular ion peak is predicted at m/z 260, with a smaller M+2 peak at

m/z 262 (approximately one-third the intensity of the M+ peak) due to the presence of the 3’Cl

isotope.

Major Fragmentation Pathways:
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m/z 260/262

C7HaClO2e
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e Loss of Chlorine: A prominent peak at m/z 225 is expected, corresponding to the loss of a
chlorine radical from the molecular ion.

» Benzylic Cleavage: Cleavage of the benzylic C-O bond can lead to the formation of the 2-
methylbenzyl cation at m/z 105. This can further rearrange to the tropylium ion at m/z 91.

e Acylium lon Formation: The fragment at m/z 225 can lose a CO molecule to form a fragment
at m/z 197.

o Other Fragments: A fragment corresponding to the 4-oxybenzoyl moiety may be observed at
m/z 121.

Experimental Protocols

To obtain the actual spectroscopic data for 4-[(2-Methylbenzyl)oxy]benzoyl chloride, the
following standard laboratory procedures are recommended:

NMR Spectroscopy

© 2026 BenchChem. All rights reserved. 7/14 Tech Support


https://www.benchchem.com/product/b1452782/docs?utm_src=pdf-body-img#spectroscopic-data-of-4-2-methylbenzyl-oxy-benzoyl-chloride-a-technical-guide
https://www.benchchem.com/product/b1452782/docs?utm_src=pdf-body#spectroscopic-data-of-4-2-methylbenzyl-oxy-benzoyl-chloride-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of
deuterated chloroform (CDCIs) containing tetramethylsilane (TMS) as an internal standard.

e 'H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.
Standard parameters include a 30-degree pulse angle, a 2-second relaxation delay, and 16-
32 scans.

e 13C NMR Acquisition: Acquire the spectrum on the same instrument. Due to the lower natural
abundance of 13C, a larger number of scans (e.g., 1024 or more) and a longer relaxation
delay may be necessary.

Infrared (IR) Spectroscopy

o Sample Preparation: As the compound is likely a solid or oil, the spectrum can be obtained
using an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the sample
directly on the ATR crystal.

e Acquisition: Record the spectrum from 4000 to 400 cm~1. Typically, 16-32 scans are co-
added to improve the signal-to-noise ratio.

Mass Spectrometry

o Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion
probe or by gas chromatography (if the compound is sufficiently volatile and thermally
stable).

« lonization: Use Electron lonization (El) at 70 eV to induce fragmentation.

e Analysis: Analyze the resulting ions using a quadrupole or time-of-flight (TOF) mass
analyzer.

© 2026 BenchChem. All rights reserved. 8/14 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis

4-Hydroxybenzoic Acid +
2-Methylbenzyl Chloride

@son Ether S@

4-[(2-Methylbenzyl)oxy]benz@
Y
@aﬁon (e.g., SOCI2)

Y
4-[(2-Methylbenzyl)oxy]benzoyl C@
- Z ~

N\

J
Spectrpscopic Anavlysis E }

Click to download full resolution via product page

Conclusion

This technical guide provides a comprehensive, albeit predictive, spectroscopic
characterization of 4-[(2-Methylbenzyl)oxy]benzoyl chloride. The data and interpretations
presented herein are grounded in established principles of spectroscopy and analysis of
analogous structures. These predictions offer a valuable baseline for researchers to confirm the
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identity and purity of this compound in their synthetic endeavors. It is anticipated that

experimental verification will align closely with the predictive data outlined in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Anisole | C7TH80O | CID 7519 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Benzoyl chloride | C6H5COCI | CID 7412 - PubChem [pubchem.ncbi.nim.nih.gov]
. Benzoyl chloride(98-88-4) 13C NMR [m.chemicalbook.com]

. rsc.org [rsc.org]

2
3
4
5. cdnsciencepub.com [cdnsciencepub.com]
6. hmdb.ca [hmdb.ca]

7. spectrabase.com [spectrabase.com]

8. 2-Methylbenzyl alcohol | CBH100 | CID 6994 - PubChem [pubchem.ncbi.nlm.nih.gov]
9. Benzoyl chloride(98-88-4) IR2 spectrum [chemicalbook.com]

10. bartleby.com [bartleby.com]

11. Anisole(100-66-3) IR Spectrum [chemicalbook.com]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://massbank.eu/MassBank/Record/JP000203
https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-Fac_Eng_Univ_Tokyo-JP000203
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbenzyl-alcohol
https://www.universalclass.com/articles/science/chemistry/nmr-mass-spectrometry-and-infrared-ir-spectroscopy.htm
https://www.universalclass.com/articles/science/organic-chemistry/nmr-mass-spectrometry-and-infrared-spectroscopy.htm
https://www.shemmassianconsulting.com/blog/spectroscopy-mcat
https://www.shemmassianconsulting.com/blog/nmr-ir-spectroscopy-mcat
https://www.youtube.com/watch?v=l5_iOa1aIqM
https://www.youtube.com/watch?v=QSztChmDY44
https://www.youtube.com/watch?v=5b2f5yqYqYI
https://www.youtube.com/watch?v=uLaeNOpBN5g
https://www.benchchem.com/product/b1452782?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Anisole
https://pubchem.ncbi.nlm.nih.gov/compound/Benzoyl-chloride
https://m.chemicalbook.com/SpectrumEN_98-88-4_13CNMR.htm
https://www.rsc.org/suppdata/c8/ob/c8ob02661k/c8ob02661k1.pdf
https://cdnsciencepub.com/doi/pdf/10.1139/v66-425
https://hmdb.ca/spectra/nmr_one_d/4538
https://spectrabase.com/spectrum/IyjmcMchHuy
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylbenzyl-alcohol
https://www.chemicalbook.com/SpectrumEN_98-88-4_IR2.htm
https://www.bartleby.com/subject/science/chemistry/concepts/ir-spectrum-of-anisole
https://www.chemicalbook.com/SpectrumEN_100-66-3_ir1.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

12.
13.

researchgate.net [researchgate.net]

Identifying Unknown from IR, NMR, and Mass Spectrometry - Chemistry Steps

[chemistrysteps.com]

14.

15

16.
17.
18.
19.
20.
21.
22.
23.
24,
25.

hmdb.ca [hmdb.ca]
researchgate.net [researchgate.net]
brainly.com [brainly.com]
researchgate.net [researchgate.net]
znaturforsch.com [znaturforsch.com]
hmdb.ca [hmdb.ca]
spectrabase.com [spectrabase.com]
spectrabase.com [spectrabase.com]
Anisole [webbook.nist.gov]

Benzoyl chloride [webbook.nist.gov]
scs.illinois.edu [scs.illinois.edu]

The IR spectrum for anisole contains two C—O stretching bands in ... | Study Prep in

Pearson+ [pearson.com]

26.
27.
28.
29.
30.
31.
32.
33.
34.
35.
36.
37.

Benzoyl chloride, 4-chloro- [webbook.nist.gov]
Anisole, 2,4-bis(chloromethyl)- [webbook.nist.gov]
hmdb.ca [hmdb.ca]

spectrabase.com [spectrabase.com]

rsc.org [rsc.org]

ez.restek.com [ez.restek.com]

Benzoyl chloride [webbook.nist.gov]
researchgate.net [researchgate.net]

Anisole [webbook.nist.gov]

massbank.eu [massbank.eu]

NMR, Mass Spectrometry, and Infrared (IR) Spectroscopy [universalclass.com]

Spectroscopy for the MCAT: Everything You Need to Know — Shemmassian Academic

Consulting [shemmassianconsulting.com]

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://www.researchgate.net/figure/C-and-1-H-NMR-spectra-for-the-reactant-and-products-of-labeled-anisole-treated-at-500-C_fig1_264893375
https://www.chemistrysteps.com/unknown-from-ir-nmr-and-mass-spectrometry/
https://www.chemistrysteps.com/unknown-from-ir-nmr-and-mass-spectrometry/
https://hmdb.ca/spectra/nmr_one_d/3609
https://www.researchgate.net/figure/nfrared-spectrum-of-benzoyl-chloride-adsorbed-on-KA-zeolite_fig1_265800470
https://brainly.com/question/35244608
https://www.researchgate.net/figure/Normalised-FT-IR-spectra-of-Anisole-o-cresol-binary-mixture-over-the-range-4000-500_fig4_338185664
http://www.znaturforsch.com/aa/v60a/s60a0637.pdf
https://hmdb.ca/spectra/nmr_one_d/4420
https://spectrabase.com/compound/HB4DMFeGv80
https://spectrabase.com/spectrum/KMeyqJAA5zO
https://webbook.nist.gov/cgi/cbook.cgi?ID=C100663&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98884&Mask=1EFF
https://scs.illinois.edu/system/files/inline-files/11BC-NMR-ChemicalShiftsTraceImpurities.pdf
https://www.pearson.com/channels/organic-chemistry/asset/3d327084/the-ir-spectrum-for-anisole-contains-two-c-o-stretching-bands-in-the-fingerprint
https://www.pearson.com/channels/organic-chemistry/asset/3d327084/the-ir-spectrum-for-anisole-contains-two-c-o-stretching-bands-in-the-fingerprint
https://webbook.nist.gov/cgi/cbook.cgi?ID=C122010&Type=IR-SPEC&Index=1
https://webbook.nist.gov/cgi/inchi?ID=C25445345&Mask=80
https://hmdb.ca/spectra/nmr_one_d/3464
https://spectrabase.com/spectrum/E8ZkXQl8ce1
https://www.rsc.org/suppdata/c6/cy/c6cy02413k/c6cy02413k1.pdf
https://ez.restek.com/compound/view/zh/100-66-3/Anisole
https://webbook.nist.gov/cgi/cbook.cgi?ID=C98884&Mask=200
https://www.researchgate.net/figure/GC-MS-spectra-of-control-and-treated-anisole-samples_fig1_283726536
https://webbook.nist.gov/cgi/cbook.cgi?ID=100663
https://massbank.eu/MassBank/RecordDisplay?id=MSBNK-Fac_Eng_Univ_Tokyo-JP000203
https://www.universalclass.com/articles/science/organic-chemistry/nmr-mass-spectrometry-and-infrared-spectroscopy.htm
https://www.shemmassianconsulting.com/blog/nmr-ir-spectroscopy-mcat
https://www.shemmassianconsulting.com/blog/nmr-ir-spectroscopy-mcat
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 38. youtube.com [youtube.com]
e 39. youtube.com [youtube.com]

» To cite this document: BenchChem. [Spectroscopic Data of 4-[(2-Methylbenzyl)oxy]benzoyl
Chloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1452782/docs#spectroscopic-data-of-4-2-
methylbenzyl-oxy-benzoyl-chloride-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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